Cas no 91548-22-0 (Phenol, 4,4'-[(1S,2S)-1,2-diamino-1,2-ethanediyl]bis-)

• Product name: Phenol, 4,4'-[(1S,2S)-1,2-diamino-1,2-ethanediyl]bis-
• CAS No: 91548-22-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 787068
• PubChem ID: 57468029

Phenol, 4,4'-[(1S,2S)-1,2-diamino-1,2-ethanediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[(1S,2S)-1,2-diamino-1,2-ethanediyl]bis-
• SCHEMBL17477274
• 4,4'-[(1S,2S)-1,2-Diaminoethylene]bisphenol
• 91548-22-0
• DTXSID40726737
• 4,4'-[(1S,2S)-1,2-Diaminoethane-1,2-diyl]diphenol

• Inchi： 1S/C14H16N2O2/c15-13(9-1-5-11(17)6-2-9)14(16)10-3-7-12(18)8-4-10/h1-8,13-14,17-18H,15-16H2/t13-,14-/m0/s1
• InChI Key： FQRUNJQARWTBBE-KBPBESRZSA-N
• SMILES： OC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)O)N)N

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.5Ų